Cas no 1365632-21-8 (5-Bromo-2-chloro-N-(1,3-dimethyl-3-phenylbutyl)-3-pyridinecarboxamide)

• Product Name: 5-Bromo-2-chloro-N-(1,3-dimethyl-3-phenylbutyl)-3-pyridinecarboxamide
• CAS No: 1365632-21-8
• MF: C₁₈H₂₀BrClN₂O
• MW: 395.721202850342
• CID: 5455716
• PubChem ID: 60211522
• Update Time: 2025-06-11

5-Bromo-2-chloro-N-(1,3-dimethyl-3-phenylbutyl)-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26590758
• AKOS008152869
• 5-BROMO-2-CHLORO-N-(4-METHYL-4-PHENYLPENTAN-2-YL)PYRIDINE-3-CARBOXAMIDE
• Z1006053040
• 1365632-21-8
• 5-Bromo-2-chloro-N-(1,3-dimethyl-3-phenylbutyl)-3-pyridinecarboxamide

• Inchi： 1S/C18H20BrClN2O/c1-12(10-18(2,3)13-7-5-4-6-8-13)22-17(23)15-9-14(19)11-21-16(15)20/h4-9,11-12H,10H2,1-3H3,(H,22,23)
• InChI Key： XUMBXEUJTBSBMX-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(Br)C=C1C(NC(C)CC(C)(C1=CC=CC=C1)C)=O

Computed Properties

• Exact Mass: 394.04475g/mol
• Monoisotopic Mass: 394.04475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.4±45.0 °C(Predicted)
• pka: 12.46±0.46(Predicted)

Additional information on 5-Bromo-2-chloro-N-(1,3-dimethyl-3-phenylbutyl)-3-pyridinecarboxamide

Introduction to 5-Bromo-2-chloro-N-(1,3-dimethyl-3-phenylbutyl)-3-pyridinecarboxamide (CAS No. 1365632-21-8)

5-Bromo-2-chloro-N-(1,3-dimethyl-3-phenylbutyl)-3-pyridinecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 1365632-21-8, this compound represents a fusion of halogenated aromatic rings and a bulky alkyl side chain, which together contribute to its distinct chemical properties. The presence of both bromine and chlorine substituents on the pyridine ring enhances its reactivity, making it a valuable scaffold for medicinal chemists exploring novel drug candidates.

The molecular structure of 5-Bromo-2-chloro-N-(1,3-dimethyl-3-phenylbutyl)-3-pyridinecarboxamide incorporates a pyridine core, which is a common motif in many bioactive molecules. Pyridine derivatives are widely recognized for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The specific arrangement of substituents—bromine at the 5-position and chlorine at the 2-position—along with the bulky 1,3-dimethyl-3-phenylbutyl group at the amide position, creates a molecule with high lipophilicity and potential for membrane penetration. This feature is particularly advantageous for designing compounds that require interaction with intracellular targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting cancer-related pathways. The structural features of 5-Bromo-2-chloro-N-(1,3-dimethyl-3-phenylbutyl)-3-pyridinecarboxamide make it an intriguing candidate for such applications. Studies have suggested that halogenated pyridines can exhibit potent kinase inhibition properties, which are critical in oncology drug discovery. The bromine and chlorine atoms serve as handles for further derivatization via cross-coupling reactions, allowing chemists to explore a wide range of analogs with tailored biological activities.

One of the most compelling aspects of this compound is its potential to interact with protein targets through multiple non-covalent interactions. The 1,3-dimethyl-3-phenylbutyl side chain provides steric bulk, which can be leveraged to optimize binding affinity and selectivity. Additionally, the pyridine nitrogen can engage in hydrogen bonding or coordinate with metal ions, depending on the target protein. These characteristics make 5-Bromo-2-chloro-N-(1,3-dimethyl-3-phenylbutyl)-3-pyridinecarboxamide a versatile scaffold for structure-based drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have revealed that this molecule can effectively bind to pockets on enzymes like kinases and phosphodiesterases, which are often implicated in cancer progression. The ability to predict these interactions computationally has accelerated the drug discovery process significantly. By leveraging machine learning algorithms trained on large datasets of known bioactive molecules, researchers can prioritize compounds like 5-Bromo-2-chloro-N-(1,3-dimethyl-3-phenylbutyl)-3-pyridinecarboxamide for further experimental validation.

The synthesis of 5-Bromo-2-chloro-N-(1,3-dimethyl-3-phenylbutyl)-3-pyridinecarboxamide presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yield and purity. However, recent methodologies have introduced more efficient approaches using transition metal catalysis and flow chemistry techniques. These innovations have not only improved the scalability of production but also allowed for greater flexibility in modifying the molecular structure.

In vitro studies have begun to uncover the biological profile of 5-Bromo-2-chloro-N-(1,3-dimethyl-3-phenylbutyl)-3-pyridinecarboxamide, providing insights into its potential therapeutic applications. Initial assays suggest that it exhibits inhibitory activity against certain cancer cell lines, possibly by disrupting key signaling pathways involved in tumor growth and survival. While these findings are promising, further research is needed to fully elucidate its mechanism of action and assess its potential as a lead compound for drug development.

The role of halogenated pyridines in medicinal chemistry cannot be overstated. These compounds often exhibit enhanced binding affinity due to halogen bonding interactions with biological targets. The dual halogenation in 5-Bromo-2-chloro-N-(1,3-dimethyl-3-phenylbutyl)-3-pyridinecarboxamide may facilitate such interactions, making it an attractive candidate for further exploration. Additionally, halogenated molecules are frequently explored for their ability to undergo metabolic activation via Phase II conjugation reactions, which can enhance their bioavailability and therapeutic efficacy.

As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like 5-Bromo-2-chloro-N-(1,3-dimethyl-3-phenylbutyl)-3-pyridinecarboxamide will remain at the forefront of drug discovery efforts. Their unique structural features offer opportunities for designing molecules with optimized pharmacokinetic profiles and minimal off-target effects. By integrating experimental data with computational predictions, researchers can accelerate the development of novel therapeutics that address unmet medical needs.